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Compound of Interest

3-(Methylthio)pyrazine-2-
Compound Name:

carboxylic acid
CAS No.: 1341569-95-6

Cat. No.: B2362680

Get Quote

\ J
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Executive Summary & Chemical Identity[1]

3-(Methylthio)pyrazine-2-carboxylic acid is a functionalized heterocyclic building block used
primarily in the synthesis of antitubercular agents (Pyrazinamide analogs), kinase inhibitors,
and agricultural fungicides. Its dual functionality—combining an acidic carboxyl group with an
oxidizable thioether moiety on a pyrazine scaffold—presents specific stability and handling
challenges that distinguish it from simpler pyrazine derivatives.

This guide provides a mechanistic approach to safety, moving beyond generic SDS statements
to address the specific reactivity profile of this compound during synthesis, isolation, and
storage.

Chemical Identifiers
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Property

Detail

Chemical Name

3-(Methylthio)pyrazine-2-carboxylic acid

Common Synonyms

3-Methylsulfanylpyrazine-2-carboxylic acid; 2-
Carboxy-3-(methylthio)pyrazine

PubChem CID 62702136

Molecular Formula CeHeN202S

Molecular Weight 170.19 g/mol

Structure Pyrazine ring substituted at C2 (COOH) and C3

(SMe)

Hazard Identification & Mechanistic Risk

Assessment

The safety profile of 3-(Methylthio)pyrazine-2-carboxylic acid is dictated by its three core

functional components. Understanding these interactions is essential for effective risk

management.

Functional Group Hazard Analysis

o Carboxylic Acid (C2 Position):

o Hazard: Causes skin irritation (Category 2) and serious eye irritation (Category 2A).

o Mechanism: Proton donation lowers local pH upon contact with mucous membranes,

causing protein denaturation and tissue damage.

o Reactivity: Forms salts with bases; potential for decarboxylation at elevated temperatures

(>150°C).

e Methylthio Group (C3 Position):

o Hazard: Potential for "stench” (unpleasant organosulfur odor) and sensitization.
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o Stability Risk: Highly susceptible to oxidation by air or peroxides to form the sulfoxide
(S=0) or sulfone (O=S=0) derivatives. This degradation alters pharmacological potency
and solubility.

o Metabolic Note: Thioethers can be metabolized to reactive sulfoxides in vivo, a factor in
drug design but also a consideration for long-term occupational exposure.

» Pyrazine Scaffold:

o Hazard: Nitrogenous heterocycles can exhibit specific organotoxicity (often hepatic) upon
chronic exposure, though acute toxicity is generally moderate.

GHS Classification (Derived)

Based on Structure-Activity Relationships (SAR) of analogous 3-chloropyrazine-2-carboxylic
acid and alkyl-thio pyrazines.

Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction (due to thioether moiety).
Synthesis & Process Safety
The most common generation of this compound involves Nucleophilic Aromatic Substitution (

). This process introduces specific process safety risks that exceed those of the final isolated
solid.

Standard Reaction:

Critical Control Points

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2362680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Exotherm Control: The substitution reaction is exothermic. NaSMe should be added slowly to
the chloropyrazine solution at controlled temperatures (typically 0°C to RT) to prevent
thermal runaway or decomposition.

 Acidification Risk (The "Stench" Factor):

[e]

Scenario: The reaction mixture is basic (carboxylate salt). Workup requires acidification
(HCI) to precipitate the free acid.

o Danger: If excess Sodium Thiomethoxide (NaSMe) remains, acidification will release
Methanethiol (MeSH) gas.

o MeSH Hazards: Highly flammable, extreme stench (threshold < 1 ppb), and toxic (LC50
~675 ppm).

o Control: Quench excess thiomethoxide with bleach (sodium hypochlorite) before
acidification, or ensure rigorous stoichiometry.

Visualization: Synthesis Safety Workflow
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Start: Synthesis Planning

Reagents: 3-Cl-Pyrazine-2-COOH
+ NaSMe (Toxic/Stench)

\
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\
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Check TLC

Quench Excess NaSMe
Use NaOCI (Bleach) or H202

. . /
Safe to Acidify,
///
Acidification (HCI)
RISK: MeSH Release if unquenched

Filtration & Drying
Handle under fume hood

Storage: Inert Gas, -20°C

Click to download full resolution via product page

Figure 1: Process safety workflow for the synthesis and isolation of 3-(Methylthio)pyrazine-2-
carboxylic acid, highlighting the critical quenching step to prevent toxic gas release.

Safe Handling Protocols
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Engineering Controls

Enclosure: Handle all solid powder in a certified chemical fume hood or a powder
containment weigh station.

Ventilation: Ensure hood face velocity is > 0.5 m/s.

Inert Atmosphere: For large-scale handling (>10g), use a glovebox or Schlenk line to
minimize exposure to atmospheric oxygen, preserving the thioether group.

| : : PPE)

Category Recommendation Rationale

Respirat N95 (dust) or Half-mask with Protects against acidic dust
espirator
P Y OV/AG cartridges and potential sulfur odors.

Essential due to the acidic and
Eyes Chemical Splash Goggles irritant nature of the

compound.

o _ Thioethers can permeate latex;
Nitrile (Double gloving o ) )
Hands Nitrile provides better barrier
recommended) ]
protection.

Prevents contamination of
Skin Lab coat + Tyvek sleeves street clothes; sulfur
compounds stick to fabrics.

Spill Management

Evacuate: If a strong sulfur odor is detected, evacuate the immediate area.
Neutralize: Cover the spill with a weak base (Sodium Carbonate) to neutralize the acid.

Oxidize (Odor Control): Spray the area with dilute bleach (1-2% Sodium Hypochlorite) to
oxidize any trace sulfur compounds to non-volatile sulfoxides/sulfones.

Cleanup: Sweep up the paste and dispose of as hazardous chemical waste. Do not wash
down the drain.
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Storage & Stability

The stability of 3-(Methylthio)pyrazine-2-carboxylic acid is compromised by two factors:
Oxidation and Decarboxylation.

Temperature: Store at -20°C (Long term) or 2-8°C (Short term).

o Reason: Retards the rate of spontaneous sulfur oxidation.

Atmosphere: Store under Argon or Nitrogen.

o Reason: Oxygen attacks the sulfur lone pair.

Container: Amber glass vials with Teflon-lined caps.

o Reason: Amber glass protects from light (which can catalyze radical oxidation); Teflon
prevents sulfur adsorption into the cap liner.

Incompatibility: Keep away from strong oxidizing agents (Peroxides, KMnO4) and strong
bases.

Emergency Response Logic

In the event of exposure, immediate action is required to mitigate tissue damage and systemic
absorption.

Rinse 15 min
Eye Contact Lift Eyelids
(Acid Burn Risk) Seek MD

Skin Contact Wash Soap/Water
Exposure Incident Identify Type — (Irritation/Absorption) Engﬁil;? E)lrolgeh:s]%

Inhalation Fres_h Air
(Resp. Irritation) Oxygen if needed
Monitor Lung Function

Click to download full resolution via product page
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Figure 2: Decision tree for emergency response following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2362680/docs?utm_src=pdf-body#comprehensive-safety-handling-guide-3-methylthio-pyrazine-2-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/62702136
https://www.mdpi.com/1420-3049/22/2/223
https://www.mdpi.com/1420-3049/22/2/223
https://www.eurekaselect.com/article/66426
https://www.mdpi.com/1420-3049/10/9/1048
https://www.benchchem.com/product/b2362680?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/22/2/223
https://www.mdpi.com/1420-3049/22/2/223
https://www.benchchem.com/product/b2362680/docs#comprehensive-safety-handling-guide-3-methylthio-pyrazine-2-carboxylic-acid
https://www.benchchem.com/product/b2362680/docs#comprehensive-safety-handling-guide-3-methylthio-pyrazine-2-carboxylic-acid
https://www.benchchem.com/product/b2362680/docs#comprehensive-safety-handling-guide-3-methylthio-pyrazine-2-carboxylic-acid
https://www.benchchem.com/product/b2362680/docs#comprehensive-safety-handling-guide-3-methylthio-pyrazine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2362680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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